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Chemical Profile & Storage Specifications

The table below summarizes the core stability and storage data for 4-Nitrophthalamide (CAS 13138-53-9)

from supplier documentation and scientific literature [1] [2] [3].

Property Specification / Value Source / Notes

CAS Number 13138-53-9 Multiple Sources

Molecular Formula C₈H₇N₃O₄ Multiple Sources

Molecular Weight 209.16 g/mol Multiple Sources

Appearance White to off-white powder; sometimes light yellow [1] [4]

| Melting Point | 195 °C (with decomposition) [1] [2] [4] 223 °C [3] | The value of 223°C is from a 2024

research article. This discrepancy suggests the thermal stability may be sensitive to the sample's purity or the

experimental conditions used [3]. | | Storage Conditions | Room temperature | Specific humidity controls

are not mentioned. The instruction is to "avoid high temperature and direct sunlight and keep it sealed" [1]. | |

Sensitivity | High temperature, direct sunlight | [1] |
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Understanding the role of 4-Nitrophthalamide in research can help contextualize its handling. A primary

application is as a key precursor in the multi-step synthesis of metal phthalocyanine complexes, which are

compounds with applications in materials science and medicine [3] [5].

The following diagram outlines the general synthetic pathway described in a 2024 research study:
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Key Experimental Details from the Workflow:

Solubility: The compounds in this synthesis pathway, including the intermediates, were confirmed to
be soluble in common laboratory solvents like acetone, methanol, and DMF [3].

Characterization: The structure of synthesized compounds was confirmed using standard
techniques including NMR, FT-IR, and UV-Vis spectroscopy [3].

Thermal Stability of Final Product: The resulting nickel phthalocyanine complex was found to be
highly stable, beginning to degrade only at 309 °C, as determined by Thermogravimetric Analysis

(TGA) [3].

FAQs and Troubleshooting Guidance

The search results do not contain ready-made FAQs for common experimental problems. The following

guidance is based on general lab practices and the data available.

Q: What is the correct way to store 4-Nitrophthalamide?

A: Store the chemical in a sealed container at room temperature. The most critical factors

are to protect it from high temperatures and to keep it away from direct sunlight, as per supplier
recommendations [1].

Q: Why is there a discrepancy in the reported melting point?

A: The differing values (195°C vs. 223°C) likely indicate that the decomposition temperature
can vary. This can be influenced by the purity of the commercial product [4] or the heating
rate and specific instrumentation used in different laboratories [3]. It is advisable to treat the
melting point as a range and observe the material's behavior upon heating carefully.

Q: The compound has turned yellow. Is it still usable?

A: Some suppliers note that the appearance can be "Off-white to light yellow" [4]. A light yellow
color may not necessarily indicate degradation, especially if the material has been stored

properly. However, a darkening of color or formation of clumps could suggest exposure to
undesired conditions like heat or light. If the product's performance is critical, obtaining a new

sample is recommended.
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Prioritize Sealed Storage: Always ensure the container is tightly sealed after use to protect the

compound from moisture and air, even if not explicitly stated in the available data.
Verify Purity: For sensitive syntheses, confirm the purity of your starting material through analytical

methods, as this can significantly impact reaction yields and the properties of your final product.
Consult Full SDS: For comprehensive safety information, including personal protective equipment

(PPE) and first-aid measures, obtain and consult the latest Safety Data Sheet (SDS) from your
chemical supplier.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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